Cas no 84226-38-0 (1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-)

• Product name: 1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
• CAS No: 84226-38-0
• MF: C₁₅H₁₅N₂F₃
• MW: 280.2882
• CID: 727205
• PubChem ID: 134711

1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinepropanenitrile,3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
• 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridin e hcl
• 6S8T5HP8CU
• SCHEMBL9175715
• 3,6-Dihydro-4-[3-(trifluoromethyl)phenyl]-1(2H)-pyridinepropanenitrile
• CM-57493
• XVBCZSYHUGVSIB-UHFFFAOYSA-N
• CM 57493
• 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-(3-(trifluoromethyl)phenyl)-
• 3-{4-[3-(trifluoromethyl)phenyl]-3,6-dihydropyridin-1(2H)-yl}propanenitrile
• 84226-38-0
• DTXSID001004485
• 3-[4-[3-(trifluoromethyl)phenyl]-3,6-dihydro-2H-pyridin-1-yl]propanenitrile
• L002780
• 1(2H)-Pyridinepropanenitrile, 3,6-dihydro-4-[3-(trifluoromethyl)phenyl]-
• 4-(3-Trifluoromethylphenyl)-1-(2-cyanoethyl)-1,2,3,6-tetrahydropyridine hcl

• Inchi： InChI=1S/C15H15F3N2/c16-15(17,18)14-4-1-3-13(11-14)12-5-9-20(10-6-12)8-2-7-19/h1,3-5,11H,2,6,8-10H2
• InChI Key： XVBCZSYHUGVSIB-UHFFFAOYSA-N
• SMILES： C1CN(CC=C1C2=CC(=CC=C2)C(F)(F)F)CCC#N

Computed Properties

• Exact Mass: 316.09500
• Monoisotopic Mass: 280.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 390.7°C at 760 mmHg
• Flash Point: 190.1°C
• Refractive Index: 1.506
• PSA: 27.03000
• LogP: 4.44808